Cas no 32431-85-9 (2,5-Dibromo-3-fluorothiophene)

• Product Name: 2,5-Dibromo-3-fluorothiophene
• CAS No: 32431-85-9
• MF: C₄HBr₂FS
• MW: 259.92214179039
• MDL: MFCD29984288
• CID: 4644183
• PubChem ID: 130428339
• Update Time: 2025-10-05

2,5-Dibromo-3-fluorothiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dibromo-3-fluoro-
• 2,5-Dibromo-3-fluorothiophene
• MFCD29984288
• EN300-102230
• 32431-85-9
• CS-0378222
• G79404
• SCHEMBL19355006
• D5729

• MDL： MFCD29984288
• Inchi： 1S/C4HBr2FS/c5-3-1-2(7)4(6)8-3/h1H
• InChI Key： COZAAGPTYBLGJV-UHFFFAOYSA-N
• SMILES： C1(Br)SC(Br)=CC=1F

Computed Properties

• Exact Mass: 259.81293g/mol
• Monoisotopic Mass: 257.81497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Boiling Point: 78°C/11mmHg(lit.)

2,5-Dibromo-3-fluorothiophene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2,5-Dibromo-3-fluorothiophene

2,5-Dibromo-3-fluorothiophene (CAS No. 32431-85-9)

2,5-Dibromo-3-fluorothiophene, also known by its CAS registry number CAS 32431-85-9, is a heterocyclic organic compound with a thiophene ring substituted with bromine and fluorine atoms. This compound belongs to the class of brominated fluorinated thiophenes, which have gained significant attention in recent years due to their unique electronic properties and potential applications in various fields such as materials science, organic electronics, and medicinal chemistry.

The molecular structure of 2,5-dibromo-3-fluorothiophene consists of a five-membered thiophene ring with two bromine atoms at the 2 and 5 positions and a fluorine atom at the 3 position. This substitution pattern imparts distinct electronic characteristics to the molecule, making it highly versatile for various chemical reactions and applications. The presence of electronegative substituents like bromine and fluorine significantly influences the reactivity and stability of the compound.

Recent studies have highlighted the importance of CAS 32431-85-9 in the synthesis of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers and organic semiconductors. The compound's ability to undergo nucleophilic aromatic substitution reactions has been exploited to design novel materials with tailored electronic properties. These materials show promise in applications such as flexible electronics, sensors, and photovoltaic devices.

In addition to its role in materials science, 2,5-dibromo-3-fluorothiophene has also been investigated for its potential in organic synthesis. Its bromine substituents make it an excellent candidate for Suzuki-Miyaura coupling reactions, which are widely used in the construction of biaryl compounds. Furthermore, the fluorine atom at the 3 position provides additional functionality, enabling the synthesis of highly decorated thiophene derivatives with diverse applications.

The compound's unique electronic properties have also led to its exploration in medicinal chemistry. Recent studies have demonstrated that derivatives of CAS 32431-85-9 exhibit promising biological activities, including antifungal and anticancer properties. These findings underscore the potential of this compound as a lead molecule for drug discovery.

In terms of synthesis, 2,5-dibromo-3-fluorothiophene can be prepared via various methods, including bromination of fluorothiophenes or fluorination of dibromothiophenes. The choice of synthetic route depends on the availability of starting materials and desired purity levels. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable.

The physical properties of CAS 32431-85-9 include a melting point of approximately 100°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and chloroform is moderate, which facilitates its use in various chemical reactions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In conclusion, 2,5-dibromo-3-fluorothiophene (CAS No. 32431-85-9) is a versatile compound with a wide range of applications in materials science, organic synthesis, and medicinal chemistry. Its unique electronic properties and reactivity make it an invaluable tool for researchers seeking to develop novel materials and compounds with tailored functionalities. As ongoing research continues to uncover new applications for this compound, its significance in various scientific disciplines is expected to grow further.